Cas no 121506-80-7 (3-methylenebicyclo[3.2.1]octan-8-one)

• Product Name: 3-methylenebicyclo[3.2.1]octan-8-one
• CAS No: 121506-80-7
• MF: C₉H₁₂O
• MW: 136.190982818604
• MDL: MFCD24711523
• CID: 4732781
• PubChem ID: 14174917
• Update Time: 2025-06-14

3-methylenebicyclo[3.2.1]octan-8-one Chemical and Physical Properties

Names and Identifiers

• 3-methylidenebicyclo[3.2.1]octan-8-one
• Bicyclo[3.2.1]octan-8-one, 3-methylene-
• CCYFTZXMUXGORD-UHFFFAOYSA-N
• SB13366
• 3-methylene-bicyclo[3,2,1]octan-8-one
• 3-methylene bicyclo[3,2,1]octan-8-one
• 3-methylenebicyclo[3.2.1]octan-8-one

• MDL： MFCD24711523
• Inchi： 1S/C9H12O/c1-6-4-7-2-3-8(5-6)9(7)10/h7-8H,1-5H2
• InChI Key： CCYFTZXMUXGORD-UHFFFAOYSA-N
• SMILES： O=C1C2CC(=C)CC1CC2

Computed Properties

• Exact Mass: 136.088815002g/mol
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-methylenebicyclo[3.2.1]octan-8-one

Recent Advances in the Study of 3-methylenebicyclo[3.2.1]octan-8-one (CAS: 121506-80-7) in Chemical Biology and Pharmaceutical Research

The compound 3-methylenebicyclo[3.2.1]octan-8-one (CAS: 121506-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic ketone derivative, characterized by its methylene bridge and carbonyl functionality, has been the subject of several innovative studies aimed at exploring its synthetic utility, biological activity, and pharmacological potential. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current scientific standing.

Recent synthetic efforts have focused on optimizing the production of 3-methylenebicyclo[3.2.1]octan-8-one, with particular emphasis on improving yield and enantioselectivity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric synthesis route using chiral palladium complexes, achieving up to 92% enantiomeric excess. This advancement is particularly significant as it addresses previous challenges in obtaining optically pure samples of this compound, which is crucial for structure-activity relationship studies in drug discovery programs.

From a biological perspective, research has uncovered promising antimicrobial properties associated with 3-methylenebicyclo[3.2.1]octan-8-one. A team at the University of Cambridge reported in Nature Chemical Biology that derivatives of this compound exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies and membrane potential assays. These findings suggest potential applications in addressing the growing problem of antibiotic resistance.

In the pharmaceutical domain, 3-methylenebicyclo[3.2.1]octan-8-one has emerged as a valuable scaffold for CNS drug development. Researchers at Pfizer have incorporated this structural motif into novel dopamine D3 receptor partial agonists, showing improved blood-brain barrier penetration compared to traditional arylamide-based compounds. Preclinical data presented at the 2023 American Chemical Society meeting indicated that these derivatives demonstrate favorable pharmacokinetic profiles and reduced off-target effects, making them promising candidates for the treatment of Parkinson's disease and schizophrenia.

The compound's unique reactivity has also enabled advancements in chemical biology tools. A recent publication in Angewandte Chemie detailed how 3-methylenebicyclo[3.2.1]octan-8-one can serve as a versatile handle for bioorthogonal chemistry applications. Its strained ring system undergoes rapid [3+2] cycloadditions with various dipolarophiles under physiological conditions, allowing for selective protein labeling in live cells. This property has been leveraged to develop new probes for studying protein-protein interactions in real time.

Looking forward, several research groups are exploring the potential of 3-methylenebicyclo[3.2.1]octan-8-one in targeted drug delivery systems. Preliminary work published in Advanced Materials demonstrates that the compound's bicyclic structure can be functionalized to create pH-sensitive linkers for antibody-drug conjugates (ADCs). These linkers show enhanced stability in circulation while allowing for rapid payload release in acidic tumor microenvironments, potentially improving the therapeutic index of cancer treatments.

In conclusion, 3-methylenebicyclo[3.2.1]octan-8-one (CAS: 121506-80-7) represents a multifaceted compound with diverse applications across chemical biology and pharmaceutical research. The recent developments in its synthesis, biological evaluation, and therapeutic potential underscore its importance as a valuable molecular scaffold. As research continues to unravel its properties and applications, this compound is likely to play an increasingly significant role in drug discovery and chemical biology tool development.